Cas no 1862276-43-4 (3-(2-Methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine)

• Product Name: 3-(2-Methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine
• CAS No: 1862276-43-4
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6491838
• PubChem ID: 130590539
• Update Time: 2025-06-26

3-(2-Methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine
• EN300-1826882
• 1862276-43-4
• 3-(2-Methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine

• Inchi： 1S/C7H10N2OS/c1-10-7-9-5-6(11-7)3-2-4-8/h2-3,5H,4,8H2,1H3/b3-2+
• InChI Key： QBMIHBLKBHILEJ-NSCUHMNNSA-N
• SMILES： S1C(=NC=C1/C=C/CN)OC

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-(2-Methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine

Introduction to 3-(2-Methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine (CAS No. 1862276-43-4) and Its Emerging Applications in Chemical Biology

The compound 3-(2-Methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine, identified by the CAS number 1862276-43-4, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The presence of a thiazole core, combined with a prop-2-enylamine moiety, endows the molecule with distinct pharmacophoric features that make it a valuable candidate for further investigation in drug discovery and therapeutic development.

Recent studies have highlighted the potential of thiazole derivatives as scaffolds for novel bioactive compounds. Thiazole rings are ubiquitous in nature, found in numerous pharmacologically relevant molecules, including antibiotics, antifungals, and anti-inflammatory agents. The specific substitution pattern in 3-(2-Methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine introduces additional functional groups that modulate its interactions with biological targets. The methoxy group at the 2-position of the thiazole ring and the amine functionality at the 1-position of the propene chain contribute to its complex reactivity and binding affinity.

In the context of contemporary research, this compound has been explored for its potential role in modulating enzyme activity and receptor binding. The thiazole core is known to exhibit inhibitory effects on various enzymes, including those involved in metabolic pathways and signal transduction. For instance, derivatives of thiazole have been investigated for their ability to inhibit kinases and phosphodiesterases, which are critical targets in oncology and neurology. The prop-2-enylamine moiety further enhances the compound's versatility by allowing for hydrogen bonding interactions and steric modifications that can fine-tune its binding properties.

One of the most compelling aspects of 3-(2-Methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine is its potential as a lead compound for drug development. Its structural features suggest that it may interact with biological targets in multiple ways, providing a basis for designing molecules with enhanced efficacy and reduced side effects. Researchers have employed computational modeling techniques to predict how this compound might bind to proteins such as kinases and G-protein coupled receptors (GPCRs). These simulations have revealed that the thiazole ring and propene chain can adopt conformations that are complementary to binding pockets in these targets, suggesting strong binding affinity.

The synthesis of this compound has also been optimized to ensure high yield and purity, which are essential for both preclinical studies and industrial applications. Modern synthetic methodologies have enabled the efficient construction of complex molecular frameworks, allowing chemists to explore variations of this core structure. By introducing different substituents or altering the connectivity of functional groups, researchers can generate libraries of derivatives with tailored properties. This approach has been particularly successful in identifying compounds with improved pharmacokinetic profiles.

Preclinical studies have begun to uncover the biological activities of 3-(2-Methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine. Initial experiments have demonstrated its ability to inhibit certain enzymatic pathways associated with inflammation and pain perception. The compound's interaction with cyclooxygenase (COX) enzymes has been particularly noteworthy, as COX inhibitors are well-known for their therapeutic effects in conditions such as arthritis and acute pain syndromes. Furthermore, its potential role in modulating neurotransmitter release has been explored, raising interest in its potential applications in neurodegenerative diseases.

The integration of advanced analytical techniques has furthered our understanding of this compound's behavior in vitro and in vivo. Mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography have provided detailed insights into its molecular structure and dynamics. These tools have been instrumental in confirming the identity of intermediates during synthesis and characterizing reaction products. Additionally, high-throughput screening (HTS) platforms have been utilized to assess the compound's activity against a wide range of biological targets, facilitating rapid identification of promising derivatives.

The future prospects for 3-(2-Methoxy-1,3-thiazol-5-yl)prop-2-en-1-amine are vast, particularly as research continues to uncover new therapeutic applications. Its unique combination of structural features makes it an attractive candidate for further development into a drug candidate or an intermediate for more complex molecules. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize its potential. By leveraging interdisciplinary approaches and cutting-edge technologies, researchers can accelerate the translation of this compound from laboratory discovery to clinical application.

In conclusion,3-(2-Methoxy-1,3-thiazol-5-yloxy)propenylamine (CAS No: 1862276434) stands out as a significant molecule in chemical biology due to its structural complexity and diverse biological activities. Its thiazole core, propenylamine moiety,and methoxy substitution pattern contribute to its multifaceted interactions with biological targets, making it a valuable asset for drug discovery efforts aimed at addressing various diseases, including inflammatory disorders, pain management,and neurodegenerative conditions.* As research progresses,* further optimization*and exploration*of this compound*will likely*yield novel insights*and therapeutic opportunities,* solidifying its importance*in modern medicinal chemistry.*